7-(2-(4-(2-hydroxyethyl)piperazin-1-yl)ethoxy)-3-(4-methoxyphenyl)-4H-chromen-4-one

• IUPAC Name: 7-[2-[4-(2-hydroxyethyl)piperazin-1-yl]ethoxy]-3-(4-methoxyphenyl)chromen-4-one
• InChI: InChI=1S/C24H28N2O5/c1-29-19-4-2-18(3-5-19)22-17-31-23-16-20(6-7-21(23)24(22)28)30-15-13-26-10-8-25(9-11-26)12-14-27/h2-7,16-17,27H,8-15H2,1H3
• InChI Key: IESPVSPGTXANQQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=COC3=C(C2=O)C=CC(=C3)OCCN4CCN(CC4)CCO
• Molecular Formula: C24H28N2O5
• Molecular Weight: 424.5 g/mol

Description

7-(2-(4-(2-hydroxyethyl)piperazin-1-yl)ethoxy)-3-(4-methoxyphenyl)-4H-chromen-4-one is a useful research compound. Its molecular formula is C24H28N2O5 and its molecular weight is 424.497. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Bioactivity

• A study reported the synthesis of substituted 2-amino-7-((6-(4-(2-hydroxyethyl)piperazin-1-yl)-2-methylpyrimidin-4-yl)oxy)-4-phenyl-4H-chromene-3-carbonitriles, evaluating their cytotoxic activities against human breast cancer and kidney cells. Molecular docking revealed good binding affinity with Bcl-2 protein, suggesting potential anti-proliferative activities (Parveen, Ahmed, Idrees, Khan, & Hassan, 2017).
• Novel 4-(3-(4-benzylpiperazin-1-yl)propoxy)-7-methoxy-3-substituted phenyl-2H-chromen-2-ones were synthesized, showing significant antibacterial and antifungal activity. This was supported by docking studies with oxidoreductase protein, indicating a correlation with experimental inhibitory potency (Mandala, Valeru, Pochampalli, Vankadari, Tigulla, Gatla, & Thampu, 2013).
• Research on chrysin-piperazine conjugates highlighted remarkable antioxidant power and anticancer activity against cervical and ovarian cancer cell lines, with no cytotoxic nature toward human bone marrow-derived mesenchymal stem cells. The study emphasized the role of electron-withdrawing and donating groups on the piperazine core in enhancing biological activity (Patel, Mistry, Syed, Rathi, Lee, Sung, & Shinf, 2016).

Antimicrobial and Anti-inflammatory Agents

• A series of novel piperazine derivatives of flavone exhibited promising anti-inflammatory and antimicrobial activities. Some compounds showed up to 2.5-fold more potency than standard ciprofloxacin and miconazole, highlighting their potential as anti-inflammatory and antimicrobial agents (Hatnapure, Keche, Rodge, Birajdar, Tale, & Kamble, 2012).

Antiviral Applications

• The discovery and synthesis of bis(heteroaryl)piperazines as a novel class of non-nucleoside HIV-1 reverse transcriptase inhibitors were reported, showcasing significant potency improvements over previous compounds. This highlights the potential application in HIV treatment strategies (Romero, Morge, Biles, Berrios-Pena, May, Palmer, Johnson, Smith, Busso, Tan, 1994).

Mechanism of Action

Target of action

The compound contains a piperazine moiety, which is a common feature in many pharmaceuticals due to its ability to bind to various receptors in the body. Without specific studies, it’s difficult to identify the exact targets of this compound .

Mode of action

The mode of action would depend on the specific targets of the compound. Piperazine derivatives often act by binding to their target receptors and modulating their activity, but the exact changes would depend on the nature of the target .